Cas no 1154258-05-5 (1-(4-iodobenzenesulfonyl)piperidin-4-amine)

• Product Name: 1-(4-iodobenzenesulfonyl)piperidin-4-amine
• CAS No: 1154258-05-5
• MF: C₁₁H₁₅IN₂O₂S
• MW: 366.218473672867
• CID: 4573318
• Update Time: 2025-06-08

1-(4-iodobenzenesulfonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Iodobenzenesulfonyl)piperidin-4-amine
• 4-Piperidinamine, 1-[(4-iodophenyl)sulfonyl]-
• 1-(4-iodobenzenesulfonyl)piperidin-4-amine

• Inchi： 1S/C11H15IN2O2S/c12-9-1-3-11(4-2-9)17(15,16)14-7-5-10(13)6-8-14/h1-4,10H,5-8,13H2
• InChI Key： SPFBIKWAGVBODP-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(I)C=C2)(=O)=O)CCC(N)CC1

Additional information on 1-(4-iodobenzenesulfonyl)piperidin-4-amine

Recent Advances in the Study of 1-(4-iodobenzenesulfonyl)piperidin-4-amine (CAS: 1154258-05-5)

1-(4-iodobenzenesulfonyl)piperidin-4-amine (CAS: 1154258-05-5) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel pharmacologically active compounds, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure features a piperidine ring substituted with an amine group and a 4-iodobenzenesulfonyl moiety, which contributes to its unique reactivity and binding properties. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(4-iodobenzenesulfonyl)piperidin-4-amine, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and solvent-free reactions have been reported to enhance the efficiency of its production.

In terms of biological activity, 1-(4-iodobenzenesulfonyl)piperidin-4-amine has shown promise as a building block for the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as JAK2 and EGFR, which are implicated in oncogenic processes. These findings suggest its potential utility in the design of next-generation targeted therapies.

Furthermore, the compound's sulfonyl group has been exploited for its ability to participate in hydrogen bonding and other non-covalent interactions, making it a valuable scaffold for fragment-based drug discovery. Fragment-based approaches have gained traction in recent years as a means to identify novel lead compounds with improved binding affinity and selectivity. Researchers have successfully incorporated 1-(4-iodobenzenesulfonyl)piperidin-4-amine into fragment libraries, enabling high-throughput screening campaigns to identify hits for further optimization.

Recent pharmacokinetic studies have also shed light on the compound's ADME (absorption, distribution, metabolism, and excretion) properties. While the parent compound exhibits moderate solubility and permeability, structural modifications have been explored to enhance its bioavailability and metabolic stability. For instance, the introduction of polar substituents or prodrug strategies has been investigated to improve its pharmacokinetic profile, making it more suitable for in vivo applications.

In conclusion, 1-(4-iodobenzenesulfonyl)piperidin-4-amine (CAS: 1154258-05-5) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its potential biological activities, positions it as a valuable tool for drug discovery efforts. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in preclinical models of disease.